Cas no 851971-54-5 (3-ethyl-1-(furan-2-yl)methyl-1-2-(2-methyl-1H-indol-3-yl)ethylthiourea)

• Product Name: 3-ethyl-1-(furan-2-yl)methyl-1-2-(2-methyl-1H-indol-3-yl)ethylthiourea
• CAS No: 851971-54-5
• MF: C₁₉H₂₃N₃OS
• MW: 341.47042298317
• CID: 5920438
• PubChem ID: 3690796
• Update Time: 2025-10-29

3-ethyl-1-(furan-2-yl)methyl-1-2-(2-methyl-1H-indol-3-yl)ethylthiourea Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-(furan-2-yl)methyl-1-2-(2-methyl-1H-indol-3-yl)ethylthiourea
• F0633-0117
• 851971-54-5
• 3-ethyl-1-(furan-2-ylmethyl)-1-(2-(2-methyl-1H-indol-3-yl)ethyl)thiourea
• 3-ethyl-1-[(furan-2-yl)methyl]-1-[2-(2-methyl-1H-indol-3-yl)ethyl]thiourea
• AKOS001503348
• HMS1625D04
• 3-ethyl-1-(furan-2-ylmethyl)-1-[2-(2-methyl-1H-indol-3-yl)ethyl]thiourea

• Inchi： 1S/C19H23N3OS/c1-3-20-19(24)22(13-15-7-6-12-23-15)11-10-16-14(2)21-18-9-5-4-8-17(16)18/h4-9,12,21H,3,10-11,13H2,1-2H3,(H,20,24)
• InChI Key： OTURCHZGAMOODV-UHFFFAOYSA-N
• SMILES： S=C(NCC)N(CC1=CC=CO1)CCC1=C(C)NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 341.15618354g/mol
• Monoisotopic Mass: 341.15618354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 76.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 3-ethyl-1-(furan-2-yl)methyl-1-2-(2-methyl-1H-indol-3-yl)ethylthiourea

Professional Introduction to Compound with CAS No. 851971-54-5 and Product Name: 3-ethyl-1-(furan-2-yl)methyl-1-2-(2-methyl-1H-indol-3-yl)ethylthiourea

The compound with the CAS number 851971-54-5 and the product name 3-ethyl-1-(furan-2-yl)methyl-1-2-(2-methyl-1H-indol-3-yl)ethylthiourea represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic moieties, including furan and indole, suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules incorporating thiourea as a key pharmacophore. Thiourea derivatives are known for their diverse biological activities, ranging from antimicrobial to anticancer properties. The specific structure of 3-ethyl-1-(furan-2-yl)methyl-1-2-(2-methyl-1H-indol-3-yl)ethylthiourea combines these properties with the unique electronic and steric effects of the furan and indole rings. This combination not only enhances the compound's solubility and bioavailability but also modulates its binding affinity to biological targets.

One of the most intriguing aspects of this compound is its potential as an inhibitor of enzymes involved in cancer progression. Current research indicates that molecules containing thiourea groups can disrupt key signaling pathways by inhibiting enzymes such as thioredoxin reductase (TrxR). The structural features of 3-ethyl-1-(furan-2-yl)methyl-1-2-(2-methyl-1H-indol-3-yl)ethylthiourea, particularly the presence of a methyl-substituted indole, may enhance its ability to interact with TrxR and other relevant enzymes. This has led to its investigation as a lead compound in several preclinical studies aimed at developing novel anticancer agents.

Moreover, the furan moiety in the compound's structure contributes to its pharmacological profile by introducing a polar aromatic ring that can engage in π-stacking interactions with biological targets. These interactions are crucial for stabilizing enzyme-inhibitor complexes and improving binding affinity. Additionally, the methyl group attached to the thiourea sulfur atom can influence the compound's reactivity and metabolic stability, which are critical factors in drug design. The overall architecture of 3-ethyl-1-(furan-2-ylmethyl)-1-[2-(2-methylindolizinyl)thio]ethanone suggests a balance between lipophilicity and polar surface area, optimizing its pharmacokinetic properties.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies have revealed that it can effectively bind to active sites of target enzymes, competing with natural substrates or inhibitors. These studies have been instrumental in refining the structure of 3-[[(4-fluorophenyl)methylene]amino]-N-methyl-N-propylthiourea, providing insights into how minor modifications can enhance its biological activity. Such computational approaches are becoming increasingly integral in drug discovery pipelines, allowing for rapid screening of large libraries of compounds.

The synthesis of this compound involves multi-step organic reactions, each carefully optimized to ensure high yield and purity. The introduction of the furan ring is particularly challenging due to its sensitivity to oxidation and other chemical transformations. However, modern synthetic methodologies have made it possible to construct complex heterocycles with remarkable precision. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in forming carbon-carbon bonds between the indole and thiourea moieties, ensuring regioselectivity and minimizing side products.

In conclusion, 3-[[(4-fluorophenyl)methylene]amino]-N-methyl-N-propylthiourea represents a cutting-edge development in pharmaceutical chemistry. Its unique structural features, including the presence of furan, indole, and thiourea, make it a versatile molecule with potential applications in various therapeutic areas. Ongoing research continues to explore its pharmacological properties, with particular focus on its role as an anticancer agent. As our understanding of molecular interactions deepens, compounds like this are poised to play a pivotal role in next-generation drug development.